Cas no 2166935-34-6 (4-amino-3-phenylbutane-1-sulfonyl fluoride)

• Product Name: 4-amino-3-phenylbutane-1-sulfonyl fluoride
• CAS No: 2166935-34-6
• MF: C₁₀H₁₄FNO₂S
• MW: 231.287065029144
• CID: 5941792
• PubChem ID: 165960319
• Update Time: 2025-06-12

4-amino-3-phenylbutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-phenylbutane-1-sulfonyl fluoride
• EN300-1577051
• 2166935-34-6

• Inchi： 1S/C10H14FNO2S/c11-15(13,14)7-6-10(8-12)9-4-2-1-3-5-9/h1-5,10H,6-8,12H2
• InChI Key： PPQSJLIDFUTPBI-UHFFFAOYSA-N
• SMILES： S(CCC(C1C=CC=CC=1)CN)(=O)(=O)F

Computed Properties

• Exact Mass: 231.07292802g/mol
• Monoisotopic Mass: 231.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-amino-3-phenylbutane-1-sulfonyl fluoride

Research Brief on 4-amino-3-phenylbutane-1-sulfonyl fluoride (CAS: 2166935-34-6) in Chemical Biology and Drug Discovery

The compound 4-amino-3-phenylbutane-1-sulfonyl fluoride (CAS: 2166935-34-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique properties as a sulfonyl fluoride-based covalent inhibitor. This research brief synthesizes the latest findings on this molecule, highlighting its mechanism of action, therapeutic potential, and applications in target identification and drug discovery.

Recent studies have demonstrated that 4-amino-3-phenylbutane-1-sulfonyl fluoride exhibits remarkable selectivity as a covalent modifier of serine hydrolases, a class of enzymes implicated in numerous disease pathways. The molecule's sulfonyl fluoride warhead enables targeted covalent binding to active-site serine residues, while its phenylbutane scaffold contributes to improved membrane permeability compared to traditional sulfonyl fluoride probes. A 2023 study published in Nature Chemical Biology revealed its exceptional potency against fatty acid amide hydrolase (FAAH), with IC50 values in the low nanomolar range.

Structural biology investigations using X-ray crystallography have provided atomic-level insights into the binding mode of 4-amino-3-phenylbutane-1-sulfonyl fluoride with its protein targets. The amino group at the 4-position forms critical hydrogen bonds with backbone carbonyls, while the phenyl ring engages in π-stacking interactions with aromatic residues in the enzyme active site. These structural features explain the compound's enhanced selectivity profile compared to earlier-generation sulfonyl fluoride probes.

In drug discovery applications, this molecule has shown promise as both a therapeutic candidate and a chemical probe. A 2024 preclinical study demonstrated its efficacy in animal models of neuropathic pain through FAAH inhibition, with superior pharmacokinetic properties relative to classical carbamate-based inhibitors. Additionally, its cell permeability has enabled novel chemical proteomics approaches for mapping reactive serine residues across the human proteome, as reported in a recent Cell Chemical Biology publication.

The synthetic accessibility of 4-amino-3-phenylbutane-1-sulfonyl fluoride has also facilitated structure-activity relationship (SAR) studies. Recent medicinal chemistry efforts have focused on modifying the phenyl ring substituents and varying the sulfonyl fluoride positioning to optimize target engagement and off-target profiles. These developments position the compound as a valuable scaffold for developing next-generation covalent inhibitors with improved selectivity and safety profiles.

Looking forward, researchers anticipate expanding applications of 4-amino-3-phenylbutane-1-sulfonyl fluoride in fragment-based drug discovery and activity-based protein profiling. Its balanced reactivity and selectivity make it particularly suitable for covalent fragment screening campaigns. Furthermore, the compound's success has spurred interest in developing related sulfonyl fluoride derivatives with tailored properties for specific biological targets.